4-(2,5-Dichloro-phenoxy)-pyrimidine-5-carboxylic acid

• Molecular Formula: C11H6Cl2N2O3
• Molecular Weight: 285.08 g/mol
• IUPAC Name: 4-(2,5-dichlorophenoxy)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C11H6Cl2N2O3/c12-6-1-2-8(13)9(3-6)18-10-7(11(16)17)4-14-5-15-10/h1-5H,(H,16,17)
• InChI Key: GSPVXISBOXFRIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)OC2=NC=NC=C2C(=O)O)Cl

Description

4-(2,5-Dichloro-phenoxy)-pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C11H6Cl2N2O3 and its molecular weight is 285.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 515 mg (1.64 mmol) 4-(2,5-dichloro-phenoxy)-pyrimidine-5-carboxylic acid ethyl ester in 10 mL tetrahydrofuran/water (2/1 v/v) was added 3.29 mL (3.28 mmol) 1M aqueous sodium hydroxide solution and the resulting solution was heated by microwave irradiation (Emrys Optimizer, Personal Chemistry) 30 minutes at 80° C. Solvents were evaporated under vacuum and the residue extracted three times with ethyl acetate and 1M aqueous hydrochloric acid. The combined organic layers were dried over magnesium sulfate, filtered and evaporated to give 385 mg (57%) of the desired compound as an off-white powder. MS (ESI): m/z=238.8 [M−H]−.